Cas no 128454-20-6 (N,N-Dimethyl-1-(morpholin-3-yl)methanamine)

• Product Name: N,N-Dimethyl-1-(morpholin-3-yl)methanamine
• CAS No: 128454-20-6
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD12546268
• CID: 858552
• PubChem ID: 18915134
• Update Time: 2025-04-19

N,N-Dimethyl-1-(morpholin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-3-morpholinemethanamine 2HCl
• N,N-Dimethyl-1-(morpholin-3-yl)methanamine
• Dimethyl-morpholin-3-ylmethyl-amine
• dimethyl({[(3S)-morpholin-3-yl]methyl})amine
• SCHEMBL2475885
• EN300-1708832
• 128454-20-6
• MFCD12546268
• SB32641
• BJCCGQRWHQSBLQ-UHFFFAOYSA-N
• N,N-Dimethyl-3-morpholinemethanamine
• CS-0309250
• N,N-dimethyl-1-morpholin-3-ylmethanamine
• DTXSID701291427
• dimethyl[(morpholin-3-yl)methyl]amine
• 3-dimethylaminomethylmorpholine
• AKOS014320897
• 3-Morpholinemethanamine, N,N-dimethyl-
• AS-39395

• MDL： MFCD12546268
• Inchi： 1S/C7H16N2O/c1-9(2)5-7-6-10-4-3-8-7/h7-8H,3-6H2,1-2H3
• InChI Key： BJCCGQRWHQSBLQ-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)CN(C)C

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 198.8±15.0 °C at 760 mmHg
• Flash Point: 74.0±20.4 °C
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

N,N-Dimethyl-1-(morpholin-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)